Cas no 2171676-63-2 (2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)acetic acid)

• Product Name: 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)acetic acid
• CAS No: 2171676-63-2
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6084748
• PubChem ID: 165562557
• Update Time: 2025-08-05

2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)acetic acid
• EN300-1554313
• 2-cyclopropyl-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl}formamido)acetic acid
• 2171676-63-2

• Inchi： 1S/C26H28N2O6/c29-24(28-23(25(30)31)15-9-10-15)16-11-17(33-13-16)12-27-26(32)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,15-17,22-23H,9-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FISLNWDQDMLCHF-UHFFFAOYSA-N
• SMILES： O1CC(C(NC(C(=O)O)C2CC2)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)acetic acid

Compound CAS No 2171676-63-2: 2-Cyclopropyl-2-{[5-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methyl Oxolan-3-yl]formamido}acetic Acid

The compound with CAS No 2171676-63-2, named 2-Cyclopropyl-2-{[5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl Oxolan-3-yl]formamido}acetic Acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and advanced materials science. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a oxolane (tetrahydrofuran) ring. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively used in peptide synthesis due to its excellent stability under mild conditions and ease of removal under acidic or basic conditions. This makes the compound an attractive candidate for use in peptide-based drug delivery systems and targeted therapies.

The oxolane ring present in the molecule adds another layer of complexity, potentially influencing the compound's solubility, stability, and bioavailability. Research into similar compounds has shown that such cyclic structures can significantly enhance the pharmacokinetic properties of drugs, making them more effective in treating various diseases.

Furthermore, the presence of the cyclopropyl group introduces unique electronic and steric effects into the molecule. Cyclopropane rings are known for their high ring strain, which can lead to interesting reactivity patterns in chemical reactions. This makes the compound a valuable tool in organic synthesis, particularly in the construction of complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules with unprecedented accuracy. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can now better understand the electronic properties and potential applications of this compound.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and protecting group strategies. The use of Fmoc as a protecting group ensures that sensitive functional groups remain intact during the synthesis process, allowing for precise control over the final product.

The compound's potential applications are vast and varied. In pharmaceuticals, it could serve as a precursor for bioactive peptides or as a component in drug delivery systems. In materials science, its unique structure could be exploited to develop novel polymers or advanced materials with tailored properties.

Moreover, ongoing research into similar compounds has revealed their potential role in nanotechnology. The ability to manipulate such molecules at the nanoscale opens up new possibilities for creating materials with enhanced mechanical strength, thermal stability, or electrical conductivity.

In conclusion, CAS No 2171676-63-2 represents a cutting-edge compound with immense potential across multiple scientific disciplines. Its intricate structure and versatile functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry and materials science.